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Compound of Interest

Compound Name: DFPTA

Cat. No.: B1192568

Following a comprehensive search of publicly available scientific literature and resources, the
term "DFPTA" did not correspond to a recognized molecule, mechanism, or technology in the
field of cellular imaging. This prevents the creation of the requested in-depth technical guide.

The search for "DFPTA mechanism of action in cellular imaging," "DFPTA full form in
biochemistry," and related queries did not yield any specific results that would allow for a
detailed explanation of its function, the generation of quantitative data tables, the outlining of
experimental protocols, or the creation of signaling pathway diagrams as requested.

The results of the search pointed to general concepts within cellular imaging and drug
discovery, such as:

e Determining Mechanism of Action (MoA): Techniques like Cell Painting are used to
understand how compounds affect cells by analyzing changes in cellular morphology.[1][2][3]

e Fluorescent Probes: These are small molecules designed to detect specific analytes, such
as formaldehyde, within cells and tissues, often with high sensitivity and specificity.[4][5][6][7]

[8][°]

» Bioorthogonal Chemistry: This field involves chemical reactions that can occur within living
systems without interfering with native biochemical processes. It is often used to attach
imaging probes to specific molecules of interest in cells.[10][11][12][13]
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Without a clear identification of what "DFPTA" refers to—whether it is a novel fluorescent
probe, a component of a larger system, or a specific signaling pathway—it is not possible to
generate the accurate and technical content required.

To proceed with this request, please provide additional information, such as:

e The full name or chemical structure of DFPTA.

e Any associated research papers, patents, or publications that describe DFPTA.

» The specific biological target or process that DFPTA is designed to image.

Once more specific information is available, a detailed and accurate technical guide can be
developed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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